N-(3,4-dimethoxyphenyl)-2-phenylacetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-phenylacetamide
• InChI: InChI=1S/C16H17NO3/c1-19-14-9-8-13(11-15(14)20-2)17-16(18)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3,(H,17,18)
• InChI Key: DJLKJMRCOASVMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CC2=CC=CC=C2)OC
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-phenylacetamide, also known as DPA, is a chemical compound that has been found to have potential applications in scientific research. DPA belongs to the class of amides and is a derivative of phenylacetamide. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-2-phenylacetamide is not fully understood, but it has been suggested that it may act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. N-(3,4-dimethoxyphenyl)-2-phenylacetamide has also been found to modulate the activity of ion channels, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-2-phenylacetamide has been found to have anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of cancer cells in vitro. N-(3,4-dimethoxyphenyl)-2-phenylacetamide has been shown to modulate the activity of ion channels, which are involved in the transmission of pain signals.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethoxyphenyl)-2-phenylacetamide in lab experiments is that it has been found to be relatively non-toxic, making it a safer alternative to other compounds. However, one limitation is that the mechanism of action of N-(3,4-dimethoxyphenyl)-2-phenylacetamide is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on N-(3,4-dimethoxyphenyl)-2-phenylacetamide. One area of research is the development of new drugs based on the structure of N-(3,4-dimethoxyphenyl)-2-phenylacetamide. Another area of research is the investigation of the mechanism of action of N-(3,4-dimethoxyphenyl)-2-phenylacetamide, which may lead to a better understanding of its potential applications. Additionally, further studies on the biochemical and physiological effects of N-(3,4-dimethoxyphenyl)-2-phenylacetamide may provide insights into its potential therapeutic uses.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-2-phenylacetamide can be achieved by several methods. One of the most common methods is the reaction of 3,4-dimethoxybenzaldehyde with phenylacetamide in the presence of a catalyst such as sodium methoxide. This method has been reported to yield high purity N-(3,4-dimethoxyphenyl)-2-phenylacetamide.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-phenylacetamide has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. N-(3,4-dimethoxyphenyl)-2-phenylacetamide has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.